Cas no 1805640-51-0 (Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate)

Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate is a specialized organic compound featuring a cyano group, difluoromethyl substituent, and a thiol functionality on a phenylacetate backbone. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing difluoromethyl and thiol moieties into target molecules. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. The presence of both electron-withdrawing (cyano, difluoromethyl) and nucleophilic (thiol) groups allows for versatile reactivity in cross-coupling and substitution reactions. This compound is particularly useful in the development of bioactive molecules, where the difluoromethyl group can improve metabolic stability and membrane permeability. Proper handling under inert conditions is recommended due to the thiol's sensitivity to oxidation.
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate structure
1805640-51-0 structure
Product Name:Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate
CAS No:1805640-51-0
MF:C12H11F2NO2S
MW:271.283048868179
CID:4944197
Update Time:2025-08-04

Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate
    • Inchi: 1S/C12H11F2NO2S/c1-2-17-10(16)5-8-3-7(6-15)4-9(18)11(8)12(13)14/h3-4,12,18H,2,5H2,1H3
    • InChI Key: KAKUNCHKMKEQPY-UHFFFAOYSA-N
    • SMILES: SC1=CC(C#N)=CC(CC(=O)OCC)=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 342
  • XLogP3: 2.6
  • Topological Polar Surface Area: 51.1

Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015022115-250mg
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate
1805640-51-0 97%
250mg
504.00 USD 2021-06-18
Alichem
A015022115-500mg
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate
1805640-51-0 97%
500mg
839.45 USD 2021-06-18
Alichem
A015022115-1g
Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate
1805640-51-0 97%
1g
1,460.20 USD 2021-06-18

Additional information on Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate

Comprehensive Overview of Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate (CAS No. 1805640-51-0)

Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate (CAS No. 1805640-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a difluoromethyl moiety, and a mercapto group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds and sulfur-containing scaffolds in modern therapeutics.

In recent years, the compound has been explored for its role in developing enzyme inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. Its difluoromethyl group enhances metabolic stability, a critical factor in drug design, while the mercapto group offers reactivity for further derivatization. These attributes make Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate a valuable candidate for high-throughput screening libraries.

The synthesis of this compound involves multi-step organic reactions, often starting from commercially available precursors like 5-cyano-2-difluoromethylphenol. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural confirmation. With the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to minimize waste and improve yield.

From an industrial perspective, CAS No. 1805640-51-0 is gaining traction as a building block for agrochemicals, particularly in the development of herbicides and pesticides with improved efficacy and environmental safety. The cyano group contributes to binding affinity, while the difluoromethyl moiety enhances bioavailability—a combination highly sought after in crop protection formulations.

As the scientific community continues to explore sulfur-fluorine interactions in molecular design, Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate stands out as a model compound for studying these phenomena. Its relevance extends to material science, where its derivatives are being tested for organic electronics due to their electron-withdrawing properties. This interdisciplinary potential underscores the compound’s importance in both academic and industrial settings.

For researchers seeking CAS 1805640-51-0 suppliers or synthetic protocols, it is essential to verify the compound’s specifications, including purity (>98%) and storage conditions (typically under inert atmosphere). Online databases and chemical marketplaces have seen increased queries for this compound, reflecting its rising demand. Future studies may focus on optimizing its scale-up production and exploring novel applications in catalysis or bioconjugation.

In summary, Ethyl 5-cyano-2-difluoromethyl-3-mercaptophenylacetate represents a cutting-edge example of how functional group integration can unlock diverse scientific opportunities. Its alignment with trends like precision medicine and sustainable agriculture ensures its continued relevance in innovation-driven industries.

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